3-(3-nitro-1H-pyrazol-1-yl)-N'-[(E)-(1,3,5-trimethyl-1H-pyrazol-4-yl)methylidene]propanehydrazide

• Molecular Formula: C13H17N7O3
• Molecular Weight: 319.32 g/mol
• IUPAC Name: 3-(3-nitropyrazol-1-yl)-N-[(E)-(1,3,5-trimethylpyrazol-4-yl)methylideneamino]propanamide
• InChI: InChI=1S/C13H17N7O3/c1-9-11(10(2)18(3)16-9)8-14-15-13(21)5-7-19-6-4-12(17-19)20(22)23/h4,6,8H,5,7H2,1-3H3,(H,15,21)/b14-8+
• InChI Key: AXXOTNBJAFHCTG-RIYZIHGNSA-N
• Isomeric SMILES: CC1=C(C(=NN1C)C)/C=N/NC(=O)CCN2C=CC(=N2)[N+](=O)[O-]
• Canonical SMILES: CC1=C(C(=NN1C)C)C=NNC(=O)CCN2C=CC(=N2)[N+](=O)[O-]

Description

3-(3-NITRO-1H-PYRAZOL-1-YL)-N-[(E)-1-(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]PROPANOHYDRAZIDE is a complex organic compound that features a nitro group attached to a pyrazole ring, which is further linked to a propanohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-NITRO-1H-PYRAZOL-1-YL)-N-[(E)-1-(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]PROPANOHYDRAZIDE typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Nitration: The pyrazole ring is then nitrated using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group.

Hydrazide Formation: The nitrated pyrazole is reacted with propanohydrazide under reflux conditions to form the hydrazide linkage.

Condensation Reaction: Finally, the compound is formed by condensing the hydrazide with 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methylidene under appropriate conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

• Oxidation